Cas no 68400-02-2 (2-[(5-amino-2-methoxyphenyl)sulphonyl]ethanol hydrochloride)

• Product Name: 2-[(5-amino-2-methoxyphenyl)sulphonyl]ethanol hydrochloride
• CAS No: 68400-02-2
• MF: C₉H₁₄ClNO₄S
• MW: 267.72976064682
• CID: 970364
• PubChem ID: 110152
• Update Time: 2025-04-19

2-[(5-amino-2-methoxyphenyl)sulphonyl]ethanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[(5-amino-2-methoxyphenyl)sulphonyl]ethanol hydrochloride
• 2-(5-amino-2-methoxyphenyl)sulfonylethanol,hydrochloride
• NS00061867
• 2-((5-Amino-2-methoxyphenyl)sulphonyl)ethanol hydrochloride
• Ethanol, 2-((5-amino-2-methoxyphenyl)sulfonyl)-, hydrochloride (1:1)
• 68400-02-2
• Ethanol, 2-[(5-amino-2-methoxyphenyl)sulfonyl]-, hydrochloride
• DTXSID2071491
• EINECS 270-008-9
• Ethanol, 2-((5-amino-2-methoxyphenyl)sulfonyl)-, hydrochloride
• YFLFCBIPJWWXKH-UHFFFAOYSA-N

• Inchi： 1S/C9H13NO4S.ClH/c1-14-8-3-2-7(10)6-9(8)15(12,13)5-4-11;/h2-3,6,11H,4-5,10H2,1H3;1H
• InChI Key： YFLFCBIPJWWXKH-UHFFFAOYSA-N
• SMILES： Cl.S(CCO)(C1C=C(C=CC=1OC)N)(=O)=O

Computed Properties

• Exact Mass: 267.0332068g/mol
• Monoisotopic Mass: 267.0332068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98Ų